Cas no 1505711-32-9 (2-(2,2,2-Trifluoroethyl)cyclopentan-1-one)

• Product Name: 2-(2,2,2-Trifluoroethyl)cyclopentan-1-one
• CAS No: 1505711-32-9
• MF: C₇H₉F₃O
• MW: 166.140972852707
• MDL: MFCD21923685
• CID: 5042651
• Update Time: 2025-10-22

2-(2,2,2-Trifluoroethyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoroethyl)cyclopentan-1-one
• 2-(2,2,2-Trifluoro-ethyl)-cyclopentanone
• 2-(2,2,2-Trifluoroethyl)cyclopentan-1-one

• MDL： MFCD21923685
• Inchi： 1S/C7H9F3O/c8-7(9,10)4-5-2-1-3-6(5)11/h5H,1-4H2
• InChI Key： NZMHINBGJFKRDA-UHFFFAOYSA-N
• SMILES： FC(CC1C(CCC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2,2,2-Trifluoroethyl)cyclopentan-1-one

Recent Advances in the Study of 2-(2,2,2-Trifluoroethyl)cyclopentan-1-one (CAS: 1505711-32-9) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, the compound 2-(2,2,2-Trifluoroethyl)cyclopentan-1-one (CAS: 1505711-32-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroethyl group attached to a cyclopentanone core, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biocatalysis. The presence of the trifluoroethyl moiety enhances the molecule's metabolic stability and lipophilicity, making it an attractive scaffold for the development of novel therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of 2-(2,2,2-Trifluoroethyl)cyclopentan-1-one as a key intermediate in the synthesis of fluorinated analogs of bioactive compounds. The researchers demonstrated that this compound could be efficiently functionalized to yield a series of derivatives with improved pharmacokinetic properties. The study highlighted the compound's versatility in medicinal chemistry, particularly in the design of enzyme inhibitors targeting metabolic disorders.

Another significant advancement was reported in the field of biocatalysis, where 2-(2,2,2-Trifluoroethyl)cyclopentan-1-one was employed as a substrate for engineered enzymes. A team of researchers from the University of California, Berkeley, successfully developed a biocatalytic route to enantioselectively reduce the ketone group of this compound, yielding chiral alcohols with high enantiomeric excess. This approach offers a sustainable and efficient alternative to traditional chemical synthesis, aligning with the growing demand for green chemistry in pharmaceutical manufacturing.

In addition to its synthetic applications, 2-(2,2,2-Trifluoroethyl)cyclopentan-1-one has also been investigated for its potential biological activities. Preliminary in vitro studies have indicated that certain derivatives of this compound exhibit moderate inhibitory effects against specific cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Further mechanistic studies are underway to elucidate the molecular targets and pathways involved in its biological activity.

The pharmaceutical industry has also recognized the value of 2-(2,2,2-Trifluoroethyl)cyclopentan-1-one as a building block for the synthesis of fluorinated drugs. Fluorination is a common strategy in drug design to enhance the metabolic stability, bioavailability, and binding affinity of therapeutic molecules. Several patents have been filed in recent years, covering novel synthetic methods and applications of this compound in the development of antiviral, anti-inflammatory, and CNS-targeted drugs.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-(2,2,2-Trifluoroethyl)cyclopentan-1-one. Current synthetic routes often involve multiple steps and require specialized reagents, which can limit their practicality for industrial applications. Ongoing research aims to address these limitations by developing more efficient and cost-effective synthetic protocols, as well as exploring alternative sources such as microbial biosynthesis.

In conclusion, 2-(2,2,2-Trifluoroethyl)cyclopentan-1-one (CAS: 1505711-32-9) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications ranging from drug discovery to biocatalysis. Continued exploration of its synthetic potential and biological activities is expected to yield further insights and innovations in the coming years. Researchers and industry professionals are encouraged to stay abreast of the latest developments in this rapidly evolving field.